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Compound of Interest

Compound Name: 1,6-Dibromohexane

Cat. No.: B150918

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical properties
of 1,6-dibromohexane (CAS No: 629-03-8), a versatile building block in organic synthesis.
This document collates available data on its fundamental thermodynamic parameters, details
the experimental methodologies for their determination, and presents logical workflows for
these experimental processes.

Core Thermochemical Data

The following tables summarize the key thermochemical and physical properties of 1,6-
dibromohexane. While much of the critically evaluated data is held in curated databases, this
guide indicates their availability from authoritative sources such as the NIST/TRC Web Thermo
Tables.

Table 1: Fundamental Thermochemical Properties of 1,6-Dibromohexane
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Property Symbol Value Source
Standard Enthalpy of ) i
) AfH°(g) Data available Cheméo[1]
Formation (Gas)
Standard Enthalpy of ) NIST/TRC Web
o AvapH° Data available
Vaporization Thermo Tables
Ligquid Phase Heat ) Chemeéo, NIST/TRC
] Cp() Data available
Capacity Web Thermo Tables[1]
Ideal Gas Heat ) NIST/TRC Web
) Cp(9) Data available
Capacity Thermo Tables
Standard Entropy ) Contact author for
S°(g) Data available )
(Ideal Gas) details
) PubChem,
Excess Enthalpy HE Data available ) i
SpringerMaterials[2]
) ) PubChem,
Heat of Solution AsolH Data available

SpringerMaterials[2]

Table 2: Physical Properties of 1,6-Dibromohexane

Property Value Conditions Source
Molecular Formula CeH12Br2

Molecular Weight 243.97 g/mol

Melting Point -2t0-2.5°C

Boiling Point 243 °C at 1 atm [3]
Density 1.586 g/mL at 25 °C

Vapor Pressure <1 hPa at 20 °C [3]

Experimental Protocols for Thermochemical

Analysis
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The determination of the thermochemical properties of 1,6-dibromohexane relies on precise
calorimetric and analytical techniques. The following sections detail the methodologies for key
experimental procedures.

Determination of Liquid Heat Capacity (Cp(l)) by
Differential Scanning Calorimetry (DSC)

The heat capacity of liquid 1,6-dibromohexane can be accurately measured using Differential
Scanning Calorimetry, following a procedure based on the ASTM E1269 standard.

Methodology:

o Calibration: The DSC instrument is first calibrated for temperature and heat flow using
certified standards, such as indium and sapphire.

o Sample Preparation: A small, accurately weighed sample of 1,6-dibromohexane (typically 5-
15 mg) is hermetically sealed in an aluminum pan. An empty, sealed aluminum pan is used
as a reference.

o Experimental Runs: A three-step procedure is employed:
o Baseline Run: The DSC is run with two empty pans to obtain a baseline heat flow curve.

o Sapphire Run: A sapphire standard of known mass is placed in the sample pan, and the
experiment is repeated to determine the heat capacity calibration factor (KCp) as a
function of temperature.

o Sample Run: The sapphire is replaced with the 1,6-dibromohexane sample pan, and the
experiment is run under the same conditions.

o Thermal Program: A typical program involves equilibrating the sample at a starting
temperature (e.g., 25 °C), followed by heating at a constant rate (e.g., 10-20 °C/min) over the
desired temperature range.

o Calculation: The heat flow (dg/dt) is measured as the differential thermal power between the
sample and reference pans. The specific heat capacity (Cp) is calculated using the following
equation:
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Cp = (dg/dt) / (m * B)

where:

o dg/dtis the heat flow

o m is the mass of the sample
o [ is the heating rate

Determination of Enthalpy of Vaporization (AvapH) by
Vapor Pressure Measurement

The enthalpy of vaporization can be determined by measuring the vapor pressure of 1,6-
dibromohexane at different temperatures and applying the Clausius-Clapeyron equation. A
static or dynamic method can be used.

Static Method Methodology:

Apparatus: A thermostatted vessel connected to a pressure transducer and a vacuum line.

o Sample Preparation: A pure sample of 1,6-dibromohexane is degassed to remove any
dissolved air by several freeze-pump-thaw cycles.

e Measurement: The sample is introduced into the vessel, which is then evacuated. The vessel
is immersed in a constant-temperature bath, and the system is allowed to reach equilibrium.
The vapor pressure at that temperature is recorded.

o Data Collection: The measurement is repeated at various temperatures.

e Analysis: The natural logarithm of the vapor pressure (In P) is plotted against the reciprocal
of the absolute temperature (1/T). The enthalpy of vaporization is calculated from the slope
of the resulting line, as described by the Clausius-Clapeyron equation:

d(In P)/d(1/T) = -AvapH/R

where;:
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o P is the vapor pressure
o T is the absolute temperature

o R s the ideal gas constant

Determination of Enthalpy of Combustion (AcH°®) by
Bomb Calorimetry

The standard enthalpy of combustion is determined using an isoperibol bomb calorimeter. For
a liquid bromoalkane, special considerations are necessary to ensure complete combustion
and to account for the final state of bromine.

Methodology:

» Calorimeter Calibration: The heat capacity of the calorimeter is determined by combusting a
certified standard, typically benzoic acid.

» Sample Preparation: A known mass of 1,6-dibromohexane is placed in a quartz crucible. To
aid combustion, a known mass of a hydrocarbon oil (with a known enthalpy of combustion)
may be added. A reducing agent, such as a solution of arsenious oxide, is often added to the
bomb to ensure that all bromine is converted to bromide ions in the final aqueous solution.

o Combustion: The sealed bomb is filled with high-purity oxygen to a pressure of
approximately 30 atm. The bomb is then placed in the calorimeter, which is filled with a
known amount of water. The sample is ignited, and the temperature change of the water is
precisely measured.

e Analysis of Products: After combustion, the contents of the bomb are analyzed to determine
the amount of nitric acid formed (from residual nitrogen in the bomb) and to confirm the
complete conversion of bromine to bromide.

o Calculation: The total heat released is calculated from the temperature rise and the heat
capacity of the calorimeter. Corrections are made for the heat of combustion of the auxiliary
oil, the fuse wire, and the formation of nitric acid. The standard enthalpy of combustion of
1,6-dibromohexane is then calculated from the corrected heat release and the mass of the
sample.
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Visualizing Experimental Workflows

The following diagrams, generated using Graphviz, illustrate the logical flow of the
experimental procedures described above.

Workflow for Heat Capacity (Cp) Determination by DSC

Calibrate DSC with
Indium and Sapphire

Click to download full resolution via product page
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Workflow for Heat Capacity (Cp) Determination by DSC

Workflow for Enthalpy of Vaporization (AvapH) Determination

Degas Sample
(Freeze-Pump-Thaw)

Click to download full resolution via product page

Workflow for Enthalpy of Vaporization (AvapH) Determination
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Workflow for Enthalpy of Combustion (AcH®) Determination

Calibrate Calorimeter with
Benzoic Acid

Click to download full resolution via product page

Workflow for Enthalpy of Combustion (AcH®) Determination

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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